Cas no 133562-64-8 (Butanoic acid, 4-(ditetradecylamino)-4-oxo-)
133562-64-8 structure
Product Name:Butanoic acid, 4-(ditetradecylamino)-4-oxo-
CAS No:133562-64-8
MF:C32H63NO3
MW:509.847530603409
CID:1233789
PubChem ID:11699126
Update Time:2025-04-20
Butanoic acid, 4-(ditetradecylamino)-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-(ditetradecylamino)-4-oxo-
- 4-[di(tetradecyl)amino]-4-oxobutanoic acid
- DTXSID70470776
- 133562-64-8
- CHPVIKZRCQWYEW-UHFFFAOYSA-N
- SCHEMBL6870561
- N,N-Ditetradecylsuccinamic Acid
-
- Inchi: 1S/C32H63NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-33(31(34)27-28-32(35)36)30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-30H2,1-2H3,(H,35,36)
- InChI Key: CHPVIKZRCQWYEW-UHFFFAOYSA-N
- SMILES: O=C(CCC(=O)O)N(CCCCCCCCCCCCCC)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 509.48109
- Monoisotopic Mass: 509.48079487g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 36
- Rotatable Bond Count: 29
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.5
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
Butanoic acid, 4-(ditetradecylamino)-4-oxo- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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